Cas no 1354008-94-8 ([(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester
• CAS No: 1354008-94-8
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 2159828
• Update Time: 2025-10-30

[(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester
• (S)-Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(ethyl)carbamate
• AM96197
• [(S)-1-(2-Aminoacetyl)pyrrolidin-3-yl]ethylcarbamic acid benzyl ester
• [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C16H23N3O3/c1-2-19(14-8-9-18(11-14)15(20)10-17)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12,17H2,1H3/t14-/m0/s1
• InChI Key： WNHRAPQWAZFSSP-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@@H]1CN(C(CN)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester

Comprehensive Overview of [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS No. 1354008-94-8)

The compound [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS No. 1354008-94-8) is a chiral derivative of pyrrolidine, featuring a unique combination of amino-acetyl and carbamic acid benzyl ester functional groups. This structure makes it a valuable intermediate in pharmaceutical research, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Its S-configuration at the chiral center enhances its specificity in biological interactions, a feature highly sought after in drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for chiral building blocks like this compound, as they enable the synthesis of enantiomerically pure drugs. Researchers are particularly interested in its potential applications in neurodegenerative disease research, where pyrrolidine derivatives have shown promise in modulating protein-protein interactions. The benzyl ester moiety also offers versatility in prodrug design, a hot topic in drug delivery optimization.

From a synthetic chemistry perspective, the ethyl-carbamic acid segment provides a stable linkage for further modifications, while the 2-amino-acetyl group serves as a handle for peptide coupling reactions. This dual functionality explains why the compound frequently appears in patents related to protease inhibitors and GPCR-targeted therapies. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard laboratory conditions.

The pharmaceutical industry's shift toward targeted therapies has increased interest in such specialized intermediates. Computational chemistry studies suggest the molecule's three-dimensional conformation may favor binding to certain biological targets involved in inflammatory pathways. This aligns with current research priorities in immunomodulation and precision medicine approaches.

In process chemistry applications, the compound's crystalline nature facilitates purification, addressing a common challenge in asymmetric synthesis. Its solubility profile (soluble in DMSO, DMF; sparingly soluble in water) makes it suitable for diverse high-throughput screening platforms. Recent publications have explored its use in constructing macrocyclic scaffolds, an emerging area in drug discovery.

Quality control specifications typically include tests for enantiomeric excess (>99% ee) and residual solvents, reflecting the compound's role in GMP-compliant synthesis. Stability studies indicate optimal storage at -20°C under inert atmosphere, with demonstrated shelf life exceeding 24 months when properly handled.

The growing body of research on pyrrolidine-containing drugs suggests expanding applications for this chemical entity. Its structural features mirror those found in several FDA-approved drugs, particularly in the CNS therapeutic category. The benzyl protecting group offers strategic advantages in multi-step syntheses, enabling selective deprotection when required.

From a commercial perspective, the compound's availability as a research-grade chemical supports academic and industrial laboratories engaged in hit-to-lead optimization. Suppliers typically provide comprehensive analytical data sheets, including chiral HPLC traces and mass spectrometry confirmation, to meet the stringent requirements of modern drug development programs.

Ongoing investigations explore its potential as a precursor for PET tracer development, leveraging the amino-acetyl group for radio labeling. This application aligns with the increasing focus on molecular imaging in both oncology and neurology research. The compound's logP value (predicted ~1.8) suggests favorable blood-brain barrier penetration characteristics.

In summary, [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester represents a versatile tool for medicinal chemists, combining structural complexity with synthetic accessibility. Its relevance to current drug discovery paradigms ensures continued interest from both academic and pharmaceutical research communities worldwide.